Cas no 2877680-68-5 (4-[4-(5-Chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methyl-2-(4-methylpiperazin-1-yl)pyrimidine)

• Product Name: 4-[4-(5-Chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methyl-2-(4-methylpiperazin-1-yl)pyrimidine
• CAS No: 2877680-68-5
• MF: C₁₉H₂₅ClFN₇
• MW: 405.900105237961
• CID: 5307912
• PubChem ID: 165433535
• Update Time: 2025-06-08

4-[4-(5-Chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methyl-2-(4-methylpiperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methyl-2-(4-methylpiperazin-1-yl)pyrimidine
• AKOS040874513
• 2877680-68-5
• F6790-3491
• 4-[4-(5-Chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methyl-2-(4-methylpiperazin-1-yl)pyrimidine

• Inchi： 1S/C19H25ClFN7/c1-14-11-17(24-19(23-14)28-5-3-25(2)4-6-28)26-7-9-27(10-8-26)18-16(21)12-15(20)13-22-18/h11-13H,3-10H2,1-2H3
• InChI Key： VNHBAXMSELTBBD-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)F)N1CCN(C2C=C(C)N=C(N=2)N2CCN(C)CC2)CC1

Computed Properties

• Exact Mass: 405.1843997g/mol
• Monoisotopic Mass: 405.1843997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.6Ų

Additional information on 4-[4-(5-Chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methyl-2-(4-methylpiperazin-1-yl)pyrimidine

Comprehensive Analysis of 4-[4-(5-Chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methyl-2-(4-methylpiperazin-1-yl)pyrimidine (CAS No. 2877680-68-5)

The compound 4-[4-(5-Chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methyl-2-(4-methylpiperazin-1-yl)pyrimidine (CAS No. 2877680-68-5) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including a pyrimidine core and piperazine substituents, make it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and central nervous system (CNS) disorders, aligning with current trends in precision medicine and personalized therapeutics.

One of the most searched questions in the context of this compound is: "What are the potential therapeutic applications of 4-[4-(5-Chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methyl-2-(4-methylpiperazin-1-yl)pyrimidine?" Preliminary studies suggest that its dual piperazine and pyrimidine moieties may contribute to its ability to modulate protein-protein interactions and enzyme activity. This has led to speculation about its utility in treating conditions such as neurodegenerative diseases and cancer, topics that are currently trending in biomedical research.

The synthetic route for CAS No. 2877680-68-5 involves multi-step organic transformations, including nucleophilic substitution and cross-coupling reactions. These methods are frequently discussed in pharmaceutical forums and academic literature, as they are critical for scaling up production while maintaining high purity and yield. The compound's solubility and stability under physiological conditions are also key areas of investigation, as these properties directly impact its bioavailability and pharmacokinetic profile.

Another hot topic related to this compound is its potential role in drug repurposing. Given the growing interest in cost-effective drug development, researchers are exploring whether 4-[4-(5-Chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methyl-2-(4-methylpiperazin-1-yl)pyrimidine could be adapted for new indications. This aligns with the broader industry shift toward AI-driven drug discovery, where computational models are used to predict novel uses for existing compounds.

From a structural-activity relationship (SAR) perspective, the chloro and fluoro substituents on the pyridine ring are believed to enhance the compound's binding affinity to specific molecular targets. This has sparked discussions in cheminformatics circles about optimizing these functional groups to improve selectivity and reduce off-target effects. Such optimizations are crucial for advancing the compound into preclinical trials.

In summary, 4-[4-(5-Chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-6-methyl-2-(4-methylpiperazin-1-yl)pyrimidine (CAS No. 2877680-68-5) represents a fascinating case study in modern drug design. Its multifaceted pharmacological potential and synthetic versatility make it a subject of ongoing research, particularly in the context of emerging diseases and therapeutic innovations. As the scientific community continues to unravel its mechanisms, this compound may well become a cornerstone in the next generation of small-molecule therapeutics.